N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide

• Molecular Formula: C22H17ClN2O3S
• Molecular Weight: 424.9 g/mol
• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H17ClN2O3S/c1-27-18-10-7-13(11-19(18)28-2)21(26)24-14-8-9-15(16(23)12-14)22-25-17-5-3-4-6-20(17)29-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: LRRNNNMNXTZYQD-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)Cl)OC

Description

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as BCI or BCA and is a potent inhibitor of protein kinase CK1.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide involves the inhibition of protein kinase CK1. This inhibition leads to the disruption of various cellular processes such as cell cycle progression, gene expression, and circadian rhythms. This disruption ultimately leads to the death of cancer cells and the improvement of various disease conditions.
Biochemical and Physiological Effects:
N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide has been found to have various biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells and induce apoptosis in these cells. Additionally, this compound has been found to improve cognitive function in animal models of Alzheimer's disease. Furthermore, this compound has been found to regulate circadian rhythms and improve sleep quality in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide in lab experiments include its potent inhibitory effects on protein kinase CK1, its ability to induce apoptosis in cancer cells, and its potential applications in the treatment of various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide. One future direction is to conduct further studies to determine the safety and efficacy of this compound in the treatment of various diseases such as cancer and Alzheimer's disease. Another future direction is to study the potential applications of this compound in the regulation of circadian rhythms and sleep quality. Additionally, future studies could focus on the development of more potent and selective inhibitors of protein kinase CK1 based on the structure of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide involves several steps. The first step involves the synthesis of 3,4-dimethoxybenzoic acid, which is then reacted with thionyl chloride to form 3,4-dimethoxybenzoyl chloride. The second step involves the synthesis of 4-amino-5-chloro-2-(methylthio)benzoic acid, which is then reacted with 2-aminobenzothiazole to form N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-chlorophenyl]-3,4-dimethoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to be a potent inhibitor of protein kinase CK1, which is involved in various cellular processes such as cell cycle progression, gene expression, and circadian rhythms. Therefore, this compound has potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and sleep disorders.